Cas no 4121-22-6 (5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde)

5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde is a heterocyclic aldehyde compound featuring a fused pyrrolopyrazine core. Its structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of nitrogen-rich heterocyclic derivatives. The aldehyde functional group at the 7-position offers reactivity for further functionalization, enabling applications in cross-coupling reactions, condensation, and nucleophilic additions. This compound is of interest in medicinal chemistry due to its potential as a scaffold for biologically active molecules, including kinase inhibitors and other therapeutic agents. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity.
5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde structure
4121-22-6 structure
Product Name:5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde
CAS No:4121-22-6
MF:C7H5N3O
MW:147.134100675583
MDL:MFCD10697810
CID:330391
PubChem ID:5383707
Update Time:2025-06-07

5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrrolo[2,3-b]pyrazine-7-carboxaldehyde
    • 1-(5H-pyrrolo[2,3-b]pyrazin-7-yl)ethanone
    • 5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde
    • 4,7-Diazaindol-3-carbaldehyd
    • 5H-Pyrrolo(2,3-b)pyrazine-7-carbaldehyde
    • 7-Formylpyrrolo< 2,3-b> pyrazin
    • AC1NTLUY
    • ANW-72320
    • CTK1D6751
    • NSC186053
    • 5H-Pyrrolo[2,3-b]pyrazine-7-carboxaldehyde (7CI,8CI,9CI)
    • L6MS2AXZ4H
    • FZSSHQHTQKYNQL-UHFFFAOYSA-N
    • 5656AB
    • PB29790
    • 5H-pyrrolo[5,4-b]pyrazine-7-carbaldehyde
    • ST2406356
    • Q-
    • NSC-186053
    • 2514353-05-8
    • DS-14083
    • CS-0050466
    • SCHEMBL1696894
    • DTXSID80194133
    • EN300-104126
    • AMY5406
    • Z1198277987
    • 5H-PYRROLO(2,3-B)PYRAZINE-7-CARBOXALDEHYDE
    • 1H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde
    • SCHEMBL1696892
    • MFCD10697810
    • NSC 186053
    • AKOS006305573
    • 4121-22-6
    • UNII-L6MS2AXZ4H
    • DTXCID90116624
    • DB-349943
    • MDL: MFCD10697810
    • Inchi: 1S/C7H5N3O/c11-4-5-3-10-7-6(5)8-1-2-9-7/h1-4H,(H,9,10)
    • InChI Key: FZSSHQHTQKYNQL-UHFFFAOYSA-N
    • SMILES: O=CC1=CNC2C1=NC=CN=2

Computed Properties

  • Exact Mass: 147.04335
  • Monoisotopic Mass: 147.043261791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6
  • XLogP3: -0.2

Experimental Properties

  • PSA: 58.64
  • LogP: 0.77040

5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde Pricemore >>

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